Cas no 89804-93-3 (4(3H)-Quinazolinone, 3-[(1,1-dimethylethyl)amino]-)

• Product Name: 4(3H)-Quinazolinone, 3-[(1,1-dimethylethyl)amino]-
• CAS No: 89804-93-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 588853
• PubChem ID: 13161828
• Update Time: 2025-04-19

4(3H)-Quinazolinone, 3-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 3-[(1,1-dimethylethyl)amino]-
• 3-(tert-butylamino)quinazolin-4-one
• 3-(tert-Butylamino)quinazolin-4(3H)-one
• 89804-93-3
• DTXSID20523569
• 3-(tert-butylamino)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C12H15N3O/c1-12(2,3)14-15-8-13-10-7-5-4-6-9(10)11(15)16/h4-8,14H,1-3H3
• InChI Key： QNVVCZCCLWDWIL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=CN1NC(C)(C)C

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.7Ų